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Compound of Interest

Compound Name: Triethylamine

Cat. No.: B128534 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals resolve common

issues with streaking when analyzing amine compounds using thin-layer chromatography

(TLC).

Troubleshooting Guide & FAQs
This section addresses specific problems encountered during TLC experiments with amine

compounds in a question-and-answer format.

Q1: Why are my amine compound spots streaking on the TLC plate?

A1: Streaking of amine compounds on silica gel TLC plates is most commonly caused by the

interaction between the basic amine and the acidic silanol groups (Si-OH) on the surface of the

silica gel stationary phase.[1] This strong interaction causes the amine to bind too tightly to the

plate, leading to poor migration and a "streaking" or "tailing" effect rather than a compact spot.

Another common reason for streaking is overloading the sample on the TLC plate.[2][3]

Q2: How can I prevent my amine spots from streaking?

A2: The most effective way to prevent streaking of basic amine compounds is to add a small

amount of a basic modifier to your developing solvent (eluent).[4] This modifier will neutralize

the acidic sites on the silica gel, reducing the strong interaction with the amine. A common and

effective basic modifier is triethylamine (Et3N).[1][4] Typically, adding 0.5-2% triethylamine to
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the eluent is sufficient to achieve well-defined spots.[4] Alternatively, a solution of 1-10%

ammonia in methanol, which is then added to the primary eluent (like dichloromethane), can

also be used.[5]

Q3: I've heard conflicting advice about adding an acid or a base to the eluent. Which one is

correct for amines?

A3: For basic amine compounds on a standard silica gel TLC plate, you should add a base (like

triethylamine or ammonia) to the eluent. The goal is to prevent the acidic silica from

protonating your basic amine, which would cause it to stick to the plate and streak.[1] Adding

an acid is the correct approach for acidic compounds (like carboxylic acids) to ensure they

remain protonated and move up the plate effectively.[6]

Q4: My spots are still streaking even after adding a basic modifier. What else could be the

problem?

A4: If streaking persists after modifying the solvent system, the issue is likely due to sample

concentration. Overloading the TLC plate with too much sample can lead to broad, streaky

spots because the stationary phase becomes saturated.[2][3] Try diluting your sample

significantly and re-spotting a smaller amount on the plate. Ideally, the sample solution should

be around a 1% concentration. For spotting, use a microcapillary tube to apply a very small

spot, allowing the solvent to evaporate completely between applications if you need to build up

the concentration slightly without overloading.[3][7]

Q5: What is a good starting solvent system for running a TLC of an amine compound?

A5: A good starting point for many organic compounds is a mixture of a non-polar solvent like

hexane and a more polar solvent like ethyl acetate. For amines, which are generally polar, a

mixture of dichloromethane (DCM) and methanol is often effective. If streaking is observed, add

0.5-2% triethylamine to the chosen solvent system.

Data Presentation: Recommended Solvent System
Modifications for Amines
The following table summarizes common solvent systems and modifiers used to troubleshoot

streaking of amine compounds on silica gel TLC plates.
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Base Solvent
System

Modifier
Concentration of
Modifier

Expected Outcome

Dichloromethane/Met

hanol
Triethylamine (Et3N) 0.5 - 2%

Neutralizes acidic

silica, preventing

amine protonation and

reducing streaking.[4]

Ethyl Acetate/Hexane Triethylamine (Et3N) 0.5 - 2%

Improves spot shape

for basic compounds

in a commonly used

solvent system.[4]

Dichloromethane/Met

hanol

Ammonia (in

Methanol)

1 - 10% solution

added to eluent

Acts as a basic

modifier to prevent

streaking of amines.

[5]

Chloroform/Methanol
Concentrated

Ammonia

Varies (e.g., 100:10:1

CHCl3:MeOH:NH4OH

)

Effective for purifying

amines and other

polar, tailing

compounds.[8]

Experimental Protocols
Detailed Methodology for a Key Experiment: TLC of an
Amine Compound with a Modified Eluent
This protocol outlines the steps for performing a TLC analysis of an amine compound,

incorporating a basic modifier to prevent streaking.

1. Preparation of the TLC Plate:

Obtain a silica gel TLC plate. Handle the plate by the edges to avoid contaminating the

surface.[3]

Using a pencil and a ruler, gently draw a light origin line about 1 cm from the bottom of the

plate. Do not use a pen, as the ink can chromatograph.[2]
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2. Sample Preparation and Spotting:

Prepare a dilute solution of your amine compound (approximately 1% concentration) in a

volatile solvent like dichloromethane or ethyl acetate.[7]

Use a capillary tube to spot a small amount of the sample solution onto the origin line. The

spot should be as small as possible (1-2 mm in diameter).[2]

Ensure the spotting solvent has completely evaporated before proceeding.[7]

3. Preparation of the Developing Chamber and Eluent:

Prepare your eluent. For example, a 95:5 mixture of dichloromethane and methanol. To this,

add triethylamine to a final concentration of 1% (e.g., 1 mL of triethylamine in 99 mL of the

DCM/MeOH mixture).

Pour a small amount of the modified eluent (to a depth of about 0.5 cm) into a developing

chamber (a beaker covered with a watch glass works well).[3]

Place a piece of filter paper in the chamber, allowing it to become saturated with the eluent

vapor. This ensures the chamber atmosphere is saturated, which leads to better and more

reproducible chromatograms.[2]

4. Development of the TLC Plate:

Carefully place the spotted TLC plate into the developing chamber, ensuring the origin line is

above the level of the eluent.[2]

Cover the chamber and allow the solvent front to travel up the plate by capillary action.[3]

Remove the plate when the solvent front is about 1 cm from the top of the plate.[4]

Immediately mark the position of the solvent front with a pencil.[2]

5. Visualization:

Allow the plate to dry completely in a fume hood.
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Visualize the spots. Many organic compounds can be seen under a UV lamp (typically at 254

nm), where they will appear as dark spots on a fluorescent background.[9] Circle the spots

with a pencil while they are visible.

For amines that are not UV-active, specific chemical stains can be used. A common stain for

amines is ninhydrin.[4] To use a ninhydrin stain, dip or spray the plate with the ninhydrin

solution and then gently heat it with a heat gun until colored spots (typically purple or pink for

primary amines) appear.[10]

Visualization
Troubleshooting Workflow for Streaking on TLC Plates
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Start: Streaking Observed on TLC Plate

Is the sample highly concentrated?

Dilute sample and re-spot a smaller amount

Yes

Is the compound a basic amine?

No

End: Well-defined spots

Add a basic modifier (e.g., 0.5-2% triethylamine) to the eluent

Yes

Consider other issues:
- Irregular silica coating

- Inappropriate solvent system
- Compound decomposition

No

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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